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In the dynamic environment of research and drug development, the precise identification and

safe handling of all laboratory materials are paramount. The term "Tips-tap" can refer to at

least two distinct substances used in scientific and technical fields. To ensure operational safety

and integrity, it is crucial to first correctly identify the specific agent in use. This guide provides

essential safety and logistical information for two possibilities: TIP TAP AEROSOL, a

metalworking lubricant, and TIPS-TAP, an organic semiconductor material.

Possibility 1: TIP TAP AEROSOL (Cutting Oil)
TIP TAP AEROSOL is a lubricant used for various forms of metalworking, such as drilling,

sawing, and milling.[1] It is classified as an extremely flammable aerosol and a pressurized

container that may burst if heated.[2]

Essential Safety & Handling Information
Proper handling of TIP TAP AEROSOL is critical to prevent accidents. Always consult the

Safety Data Sheet (SDS) before use.[1] Key safety measures include keeping the aerosol

away from heat, sparks, open flames, and hot surfaces.[3] The container should not be pierced

or burned, even after use, and must be protected from sunlight and temperatures exceeding

50°C (122°F).[3]
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Personal Protective Equipment (PPE):

A risk assessment should guide the selection of PPE. The following table summarizes the

recommended PPE for handling TIP TAP AEROSOL.

Protection Type Required PPE Standard Notes

Respiratory
Full face mask with

filter type A
-

Required when

concentrations in the

air exceed the

exposure limit.

Hand
Protective gloves

against chemicals
EN 374

Nitrile rubber gloves

with a minimum

thickness of 0.35 mm

and a breakthrough

time of >480 minutes

are recommended.

Eye Protective goggles EN 166

To prevent splashes

and spray from

contacting the eyes.

Body Protective clothing EN 14605 / EN 13034

Recommended to

protect skin from

contact.

Operational & Disposal Plan
Step-by-Step Handling Protocol:

Preparation: Ensure the work area is well-ventilated and free of ignition sources. Have a spill

kit with absorbent material readily available.

Application: When sawing metal, spray along the cutting edge. For drilling, spray directly

onto the position being drilled.[1]

Post-Application: After use, ensure the cap is securely placed on the aerosol can.
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Storage: Store in a cool, dry, well-ventilated area, away from direct sunlight and heat

sources.[3] The storage temperature should not exceed 50°C.

Disposal Plan: Aerosol cans, even when seemingly empty, can contain residual product and

propellant, posing a risk of explosion or fire if not disposed of correctly.[4]

Ensure Empty: Before disposal, ensure the can is completely empty by pressing the nozzle

until no more product or propellant is released. This should be done in a well-ventilated area,

away from ignition sources.[5]

Partially Full Cans: If the can is not empty and cannot be used, it should be treated as

hazardous waste and taken to a designated household hazardous waste facility.[4][6]

Disposal of Empty Cans: Once completely empty, the aerosol can may be disposed of as

scrap metal or recycled, according to local regulations.[4][6] Do not puncture or incinerate

the can.[3] Specialized aerosol can disposal systems that safely puncture and drain cans are

available.[4][7]

Possibility 2: TIPS-TAP (Organic Semiconductor)
TIPS-TAP is the abbreviated name for 6,13-Bis(triisopropylsilylethynyl)-5,7,12,14-

tetraazapentacene, an n-type organic semiconductor material used in electronics research.

Unlike the aerosol, this is a solid chemical compound that requires careful handling in a

laboratory setting due to its potential reactivity and the hazards associated with fine powders.

Some related compounds are known to be air-unstable.[8]

Essential Safety & Handling Information
Handling of specialized organic materials like TIPS-TAP requires adherence to strict laboratory

protocols to prevent exposure and contamination. Work should be conducted in a controlled

environment, such as a fume hood or glovebox.

Personal Protective Equipment (PPE):

The following table outlines the general PPE recommendations for handling air-sensitive and

potentially hazardous solid organic compounds.
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Protection Type Required PPE Standard Notes

Respiratory
NIOSH-approved

respirator
-

Use if there is a risk of

inhaling dust particles,

especially outside of a

fume hood.

Hand
Chemically-resistant

gloves
-

Nitrile or other

appropriate gloves to

prevent skin contact.

Eye
Chemical safety

goggles or face shield

OSHA 29 CFR

1910.133 or EN166

Essential to protect

eyes from dust

particles.

Body Laboratory coat -
To protect skin and

clothing.

Operational & Disposal Plan
General Experimental Protocol for Handling:

Preparation: Work should be performed within a fume hood or glovebox to minimize

inhalation exposure and, if the material is air-sensitive, to prevent degradation.[9]

Handling: Use appropriate tools (spatulas, etc.) to handle the solid material. Avoid generating

dust.[10] After handling, thoroughly wash hands and any exposed skin.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible substances.[10]

Spills: In case of a spill, sweep or vacuum the material into a suitable disposal container.

Avoid creating dust.[10] Ensure adequate ventilation.

Disposal Plan:

Waste Collection: Collect all waste material, including contaminated consumables (e.g.,

gloves, wipes), in a clearly labeled, sealed container.
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Labeling: The waste container must be labeled as hazardous waste, clearly indicating the

contents.

Disposal: Dispose of the hazardous waste through an approved institutional or commercial

waste disposal service, following all local, state, and federal regulations.

Visualizing the Handling Workflow
To further clarify the procedural steps for handling these materials, the following diagrams

illustrate the logical workflow from preparation to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14037076?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Handling TIP TAP AEROSOL

Preparation
- Assess Risks

- Don PPE
- Ensure Ventilation

- Remove Ignition Sources

Use
- Apply as Directed

(e.g., spray on cutting edge)

Storage
- Store <50°C

- Cool, Dry, Ventilated Area
- Away from Sunlight/Heat

Disposal Preparation
- Ensure Can is Completely Empty

(in ventilated area)

Disposal
- Recycle as Scrap Metal

OR
- Treat as Hazardous Waste if Not Empty
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Workflow for Handling TIPS-TAP Semiconductor

Preparation
- Don PPE

- Prepare Fume Hood/Glovebox

Handling
- Weigh/Transfer Material
- Avoid Dust Generation

Storage
- Tightly Sealed Container
- Cool, Dry, Ventilated Area

Decontamination
- Clean Work Area & Equipment

Waste Disposal
- Collect in Labeled Container

- Dispose via Approved Service

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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